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Compound of Interest

Compound Name: NVP-BEZ 235-d3

Cat. No.: B15555370 Get Quote

Essential guidance for the safe handling and disposal of NVP-BEZ235-d3 is critical for

maintaining laboratory safety, ensuring environmental protection, and complying with regulatory

standards. As a potent, research-grade compound, this dual PI3K/mTOR inhibitor requires

stringent disposal protocols to mitigate potential hazards. This guide provides a

comprehensive, step-by-step approach to its proper disposal, ensuring adherence to standard

laboratory safety practices. For definitive safety information, always consult the manufacturer-

provided Safety Data Sheet (SDS) for NVP-BEZ235-d3.

Immediate Safety and Handling Precautions
Before handling NVP-BEZ235-d3, a thorough understanding of its chemical properties and

potential hazards is imperative. Researchers should treat this compound as potentially

hazardous.

Personal Protective Equipment (PPE): The consistent use of appropriate PPE is non-

negotiable and should include:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.
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Engineering Controls: Work with NVP-BEZ235-d3 should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation risk.[1] An eyewash

station and safety shower must be readily accessible.[1]

Quantitative Data Summary
For clarity and ease of reference, key quantitative data for the non-deuterated form, NVP-

BEZ235 (Dactolisib), are summarized below. This information is provided as a reference, and

users should consult the specific documentation for NVP-BEZ235-d3.

Property Value Reference

Molecular Formula C₃₀H₂₃N₅O [2]

Formula Weight 469.5 g/mol [2]

CAS Number 915019-65-7 [2][3]

p110α IC₅₀ 4 nM [2][4]

p110β IC₅₀ 75 nM [2][4]

p110δ IC₅₀ 7 nM [2][4]

p110γ IC₅₀ 5 nM [2][4]

mTOR IC₅₀ 20 nM [2]

Solubility (DMSO) Up to 1 mg/ml (with warming) [3]

Solubility (DMF)
Up to 10 mg/ml (requires

heating)
[3]

Storage Temperature -20°C [2]

Experimental Protocols: Disposal Procedures
The disposal of NVP-BEZ235-d3, including the pure compound and any contaminated

materials, must be managed as hazardous chemical waste. Adherence to institutional and local

regulations is mandatory.
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Waste Segregation and Collection
1. Solid Waste:

Collect unused or expired NVP-BEZ235-d3 powder in its original container or a clearly

labeled, sealed waste container.

All disposables that have come into direct contact with the compound, such as weigh boats,

pipette tips, and contaminated gloves, must be collected in a designated, sealed hazardous

waste bag or container.[1]

2. Liquid Waste:

Solutions containing NVP-BEZ235-d3 should be collected in a dedicated, leak-proof, and

chemically compatible hazardous waste container.[1][5]

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[1]

The container must be clearly labeled with "Hazardous Waste," the full chemical name "NVP-

BEZ235-d3," and the solvent(s) used.[1]

Do not dispose of NVP-BEZ235-d3 down the drain.[1][5]

3. Empty Containers:

Empty containers should be rinsed with an appropriate solvent (e.g., the solvent used for the

solution).

The rinsate must be collected as hazardous liquid waste.[5]

After rinsing, the container can be disposed of as regular laboratory glass or plastic waste, in

accordance with institutional policies.[5]

Labeling and Storage
All waste containers must be accurately and clearly labeled.
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Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.

Ensure containers are kept closed except when adding waste.

Secondary containment should be used to prevent spills.[1]

Scheduling Waste Pickup
Contact your institution's EHS office to schedule a pickup for the hazardous waste.[1]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of NVP-

BEZ235-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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